

MIL-53(Fe) vs. MIL-101(Fe) for drug delivery applications

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: MIL-53(Fe)

Cat. No.: B15870265

[Get Quote](#)

A Comparative Guide to MIL-53(Fe) and MIL-101(Fe) for Drug Delivery Applications

For researchers, scientists, and drug development professionals, the selection of an appropriate drug delivery vehicle is paramount to enhancing therapeutic efficacy and minimizing side effects. Metal-Organic Frameworks (MOFs) have emerged as promising candidates due to their high porosity, tunable structures, and biocompatibility. Among the various MOFs, the iron-based **MIL-53(Fe)** and MIL-101(Fe) have garnered significant attention. This guide provides an objective comparison of their performance in drug delivery applications, supported by experimental data.

Introduction to MIL-53(Fe) and MIL-101(Fe)

MIL-53(Fe) is known for its flexible structure and "breathing" effect, where its pore size can change in response to guest molecules.^[1] This dynamic behavior can influence drug loading and release profiles. It is constructed from iron (Fe) ions and terephthalic acid.^[1] In contrast, MIL-101(Fe) possesses a rigid structure with a much larger pore volume and surface area, which are advantageous for encapsulating large drug molecules.^[2] Both materials are considered biocompatible due to their iron and terephthalic acid components.^{[1][3]}

Performance Comparison

Drug Loading Capacity and Encapsulation Efficiency

The ability of a carrier to effectively load a therapeutic agent is a critical parameter. The differing structural properties of **MIL-53(Fe)** and MIL-101(Fe) lead to variations in their drug loading capacities.

MOF	Drug	Drug Loading Capacity (wt%)	Encapsulation Efficiency (%)	Reference
MIL-53(Fe)	Doxorubicin	~45	Not Reported	[4]
Ibuprofen	37	Not Reported	[5]	
Oridonin	56.25	Not Reported	[1]	
Vancomycin	20	Not Reported		
Acetaminophen	20	Not Reported	[6]	
Progesterone	20	Not Reported	[6]	
Stavudine	20	Not Reported	[6]	
MIL-101(Fe)	Curcumin	56.3	Not Reported	[7]
Flurbiprofen	37	Not Reported	[2]	
Curcumin	Not Reported	91.7	[8]	

Note: "Not Reported" indicates that the specific value was not available in the cited sources.

Drug Release Kinetics

The release profile of a drug from its carrier is crucial for maintaining therapeutic concentrations over a desired period. Both **MIL-53(Fe)** and MIL-101(Fe) have demonstrated sustained and often pH-responsive drug release.

MOF	Drug	Release Conditions	Release Profile	Reference
MIL-53(Fe)	Doxorubicin	pH 5.2	80.25% release in 72 hours	[4]
Doxorubicin	pH 7.4	32.77% release in 72 hours	[4]	
Oridonin	pH 5.5	91.75% release in 7 days	[1]	
Oridonin	pH 7.2	82.23% release in 7 days	[1]	
Acetaminophen	Not Specified	Slow release over 6 days	[6]	
MIL-101(Fe)	Curcumin	pH 5.0	64.7% release in 22 days	[9]
Curcumin	pH 7.4	26% release in 22 days	[9]	
Stavudine	Not Specified	Complete release in 5 days	[6][10]	

Biocompatibility and Cytotoxicity

The biocompatibility of drug carriers is essential for their clinical translation. Studies have shown that both **MIL-53(Fe)** and MIL-101(Fe) generally exhibit low toxicity.[2][11] For instance, **MIL-53(Fe)** was found to be safe and nontoxic, with cell viability remaining above 95.27% in one study.[1] Another study indicated that MIL-101(Fe) has low toxicity to normal cells.[3][7] However, the particle size can influence toxicity, with particles smaller than 200 nm generally showing better transport capacity and lower toxicity.[4]

Experimental Protocols

Synthesis of MIL-53(Fe)

A common method for synthesizing **MIL-53(Fe)** is the solvothermal method.[12][13]

Materials:

- Iron(III) chloride hexahydrate ($\text{FeCl}_3 \cdot 6\text{H}_2\text{O}$)
- Terephthalic acid (H_2BDC or TPA)
- N,N-dimethylformamide (DMF)

Procedure:

- Dissolve $\text{FeCl}_3 \cdot 6\text{H}_2\text{O}$ and H_2BDC in DMF.[\[12\]](#)[\[13\]](#)
- Transfer the mixture to a Teflon-lined autoclave.[\[12\]](#)
- Heat the autoclave at a specific temperature (e.g., 150 °C) for a designated time (e.g., 16 hours).[\[12\]](#)[\[14\]](#)
- After cooling, collect the resulting solid by filtration or centrifugation.[\[12\]](#)
- Wash the product with methanol and distilled water.[\[12\]](#)
- Dry the final product.[\[14\]](#)

To control the crystal size, a non-ionic surfactant like PVP can be added to the reaction mixture.
[\[4\]](#)[\[11\]](#)

Synthesis of MIL-101(Fe)

MIL-101(Fe) is also typically synthesized via a solvothermal or hydrothermal method.[\[15\]](#)[\[16\]](#)

Materials:

- Iron(III) chloride hexahydrate ($\text{FeCl}_3 \cdot 6\text{H}_2\text{O}$)
- Terephthalic acid (H_2BDC)
- N,N-dimethylformamide (DMF)

Procedure:

- Dissolve $\text{FeCl}_3 \cdot 6\text{H}_2\text{O}$ and terephthalic acid in DMF with stirring.[16]
- Transfer the solution to a Teflon-lined autoclave.[16]
- Heat the autoclave at a specific temperature (e.g., 110-120 °C) for a set duration (e.g., 20-24 hours).[15][16]
- After cooling, the product is collected via centrifugation.[16]
- Wash the solid product with DMF and ethanol.[16]
- Dry the final MIL-101(Fe) material.[15]

Drug Loading

A common technique for loading drugs into these MOFs is the incipient wetness impregnation or simple soaking method.

Procedure:

- Disperse the activated MOF in a solution of the drug in a suitable solvent (e.g., hexane for ibuprofen, ethanol for curcumin).[5][9]
- Stir the suspension for a specified period (e.g., 24 to 72 hours) at room temperature.[5]
- Separate the drug-loaded MOF by centrifugation.
- Wash with the solvent to remove surface-adsorbed drug molecules.
- Dry the final product.
- The amount of loaded drug is typically determined using techniques like UV-vis spectroscopy or High-Performance Liquid Chromatography (HPLC) by measuring the drug concentration in the supernatant before and after loading.[1][4][9]


In Vitro Drug Release


Drug release studies are generally performed in a buffer solution that mimics physiological conditions.

Procedure:

- Suspend a known amount of the drug-loaded MOF in a specific volume of release medium (e.g., phosphate-buffered saline, PBS) at different pH values (e.g., 7.4 to simulate blood and 5.2-5.5 to simulate the tumor microenvironment).[1][4]
- Maintain the suspension at 37 °C with constant stirring.[1]
- At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with fresh medium to maintain a constant volume.[9]
- Analyze the concentration of the released drug in the withdrawn samples using a suitable analytical method like UV-vis spectroscopy.[9]

Visualizations





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Biocompatible Fe-Based Micropore Metal-Organic Frameworks as Sustained-Release Anticancer Drug Carriers - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Current status and prospects of MIL-based MOF materials for biomedicine applications - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Biocompatible MIL-101(Fe) as a Smart Carrier with High Loading Potential and Sustained Release of Curcumin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. A novel route to size-controlled MIL-53(Fe) metal-organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Tuning Crystal Structures of Iron-Based Metal-Organic Frameworks for Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 6. MIL-53(Fe), MIL-101, and SBA-15 porous materials: potential platforms for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. pubs.acs.org [pubs.acs.org]
- 8. researchgate.net [researchgate.net]
- 9. 2024.sci-hub.se [2024.sci-hub.se]
- 10. researchgate.net [researchgate.net]

- 11. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 12. Synthesis of iron-based metal-organic framework MIL-53 as an efficient catalyst to activate persulfate for the degradation of Orange G in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
- 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 14. mdpi.com [mdpi.com]
- 15. mdpi.com [mdpi.com]
- 16. Preparation of a GO/MIL-101(Fe) Composite for the Removal of Methyl Orange from Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [MIL-53(Fe) vs. MIL-101(Fe) for drug delivery applications]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15870265/docs#mil-53-fe-vs-mil-101-fe-for-drug-delivery-applications>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check